Cas no 1207431-91-1 (Ethyl 5-bromo-3-ethoxy-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-bromo-3-ethoxy-1H-pyrazole-4-carboxylate
• CAS No: 1207431-91-1
• MF: C₈H₁₁BrN₂O₃
• MW: 263.088541269302
• MDL: MFCD28955114
• CID: 3045385
• PubChem ID: 135741952
• Update Time: 2024-11-04

Ethyl 5-bromo-3-ethoxy-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-3-ethoxy-1H-pyrazole-4-carboxylate
• 5-Bromo-3-ethoxy-1H-pyrazole-4-carboxylic acid ethyl ester
• AK524084
• C71718
• ethyl5-bromo-3-ethoxy-1H-pyrazole-4-carboxylate
• CS-0147035
• 1207431-91-1
• AKOS027449505
• DS-19093
• MFCD28955114
• ethyl 3-bromo-5-ethoxy-1h-pyrazole-4-carboxylate
• SCHEMBL13495390
• ethyl 3-bromo-5-ethoxy-2H-pyrazole-4-carboxylate
• C8H11BrN2O3
• SCHEMBL3262021

• MDL： MFCD28955114
• Inchi： 1S/C8H11BrN2O3/c1-3-13-7-5(6(9)10-11-7)8(12)14-4-2/h3-4H2,1-2H3,(H,10,11)
• InChI Key： QZZAPVACMLDERF-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=C(NN=1)OCC

Computed Properties

• Exact Mass: 261.99530g/mol
• Monoisotopic Mass: 261.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2
• XLogP3: 2.1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 376.3±37.0 °C at 760 mmHg
• Flash Point: 181.4±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 5-bromo-3-ethoxy-1H-pyrazole-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C